Cas no 2228219-66-5 (1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228219-66-5
• MF: C₁₁H₁₈F₂O₃
• MW: 236.255630970001
• CID: 6196086
• PubChem ID: 165704917
• Update Time: 2025-06-09

1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1961402
• 2228219-66-5

• Inchi： 1S/C11H18F2O3/c1-3-16-8(2)10(9(14)15)4-6-11(12,13)7-5-10/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key： QRQCSOPJOGMHGI-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C(C)OCC)CC1)F

Computed Properties

• Exact Mass: 236.12240076g/mol
• Monoisotopic Mass: 236.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid

Chemical Profile of 1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228219-66-5)

1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228219-66-5, is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and chemical research. This compound features a unique structural configuration that includes a carboxylic acid functional group and ethoxyethyl side chain, coupled with fluorine atoms at the 4-position of the cyclohexane ring. The presence of fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable intermediate in drug development.

The fluorinated moiety in this compound plays a crucial role in modulating its pharmacokinetic properties. Fluorine atoms are well-known for their ability to influence molecular interactions, including hydrogen bonding and lipophilicity, which can significantly impact the efficacy and selectivity of pharmaceutical agents. In recent years, the incorporation of fluorine into drug molecules has been extensively studied due to its ability to improve pharmacological profiles. For instance, fluoroaromatic compounds have demonstrated enhanced bioavailability and reduced susceptibility to metabolic degradation.

1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid is particularly intriguing because it combines the benefits of fluorine substitution with a cyclohexane backbone. The cyclohexane ring provides a rigid scaffold that can be further functionalized to create diverse chemical libraries. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is of paramount importance.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated carboxylic acids as key intermediates in the synthesis of bioactive molecules. These derivatives exhibit promising properties such as improved solubility, stability, and binding affinity to biological targets. For example, fluoro-substituted carboxylic acids have been incorporated into protease inhibitors and kinase inhibitors, where they enhance the potency and selectivity of these drugs.

The ethoxyethyl side chain in 1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid adds another layer of complexity to its chemical behavior. This group can influence solubility and metabolic pathways, making it an attractive feature for drug design. In particular, ethoxyethyl chains are known to enhance oral bioavailability by improving lipid solubility while minimizing toxicity. This balance is critical for developing drugs that are both effective and safe for clinical use.

In the context of modern drug discovery, CAS No. 2228219-66-5 has garnered attention due to its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with tailored pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as antiviral agents, where fluorine substitution enhances resistance to enzymatic degradation.

The synthesis of 1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine atoms typically requires specialized methodologies, such as electrochemical fluorination or metal-catalyzed cross-coupling reactions. These techniques ensure high regioselectivity and yield, which are essential for large-scale production.

From a computational chemistry perspective, the molecular dynamics of CAS No. 2228219-66-5 have been extensively modeled to understand its interactions with biological targets. Fluorine atoms are known to disrupt hydrogen bonding networks in proteins, which can alter binding affinities and receptor activity. Such insights are critical for designing drugs that exhibit high specificity and minimal off-target effects.

The pharmaceutical industry continues to explore new applications for fluorinated cyclohexanes, recognizing their potential in addressing unmet medical needs. For example, researchers have investigated this class of compounds for their anti-inflammatory and anticancer properties. The ability to fine-tune molecular structure through strategic functionalization allows for the development of drugs with optimized therapeutic profiles.

In conclusion,1-(1-ethoxyethyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228219-66-5) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its combination of fluorine substitution and functional groups like carboxylic acid and ethoxyethyl side chains makes it a valuable asset in drug discovery efforts aimed at developing next-generation therapeutics.